Cas no 1006441-05-9 (1-Methyl-3-(((1-methyl-1H-pyrazol-4-yl)methyl)carbamoyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-Methyl-3-(((1-methyl-1H-pyrazol-4-yl)methyl)carbamoyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1006441-05-9
• MF: C₁₁H₁₃N₅O₃
• MW: 263.252621412277
• CID: 1025917
• PubChem ID: 19623967
• Update Time: 2025-06-10

1-Methyl-3-(((1-methyl-1H-pyrazol-4-yl)methyl)carbamoyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(((1-methyl-1H-pyrazol-4-yl)methyl)carbamoyl)-1H-pyrazole-4-carboxylic acid
• 1-methyl-3-[(1-methylpyrazol-4-yl)methylcarbamoyl]pyrazole-4-carboxylic acid
• AG-B-82799
• AK-78288
• ANW-68529
• CTK6I3866
• KB-219222
• MolPort-000-896-081
• SBB034553
• 1006441-05-9
• AKOS000315432
• 1-Methyl-3-(((1-methyl-1H-pyrazol-4-yl)methyl)carbamoyl)-1H-pyrazole-4-carboxylicacid
• DTXSID40599145
• 1-Methyl-3-{[(1-methyl-1H-pyrazol-4-yl)methyl]carbamoyl}-1H-pyrazole-4-carboxylic acid
• DB-328971
• 1H-Pyrazole-4-carboxylic acid, 1-methyl-3-[[[(1-methyl-1H-pyrazol-4-yl)methyl]amino]carbonyl]-

• Inchi： 1S/C11H13N5O3/c1-15-5-7(4-13-15)3-12-10(17)9-8(11(18)19)6-16(2)14-9/h4-6H,3H2,1-2H3,(H,12,17)(H,18,19)
• InChI Key： GMFJDSQPIALAES-UHFFFAOYSA-N
• SMILES： O=C(C1C(C(=O)O)=CN(C)N=1)NCC1C=NN(C)C=1

Computed Properties

• Exact Mass: 263.10183929g/mol
• Monoisotopic Mass: 263.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 102Ų

Additional information on 1-Methyl-3-(((1-methyl-1H-pyrazol-4-yl)methyl)carbamoyl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-Methyl-3-(((1-methyl-1H-pyrazol-4-yl)methyl)carbamoyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1006441-05-9)

1-Methyl-3-(((1-methyl-1H-pyrazol-4-yl)methyl)carbamoyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1006441-05-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole and carboxylic acid functional groups, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which offers versatility in chemical synthesis and biological activity modulation.

The compound's CAS number 1006441-05-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its IUPAC name reflects the presence of a methyl group attached to the pyrazole ring, along with a carbamoyl linker connecting it to another methyl-1H-pyrazol-4-yl moiety. This structural complexity makes it a valuable intermediate in the synthesis of more complex heterocyclic compounds, which are often pivotal in designing bioactive molecules.

In recent years, the demand for 1-Methyl-3-(((1-methyl-1H-pyrazol-4-yl)methyl)carbamoyl)-1H-pyrazole-4-carboxylic acid has surged due to its relevance in targeted drug delivery systems and enzyme inhibition studies. The compound's ability to interact with specific biological targets has made it a subject of interest in cancer research and inflammatory disease therapeutics. Its carboxylic acid group further enhances its solubility, making it suitable for formulation development in pharmaceutical applications.

From a synthetic chemistry perspective, the compound's pyrazole core is highly amenable to modifications, allowing researchers to fine-tune its pharmacokinetic properties. This adaptability aligns with current trends in personalized medicine, where tailored molecular designs are crucial for addressing specific patient needs. Additionally, its stability under physiological conditions makes it a promising candidate for further preclinical studies.

The growing interest in CAS No. 1006441-05-9 is also reflected in its frequent appearance in patent filings and academic publications. Researchers often highlight its role in the development of small molecule inhibitors, particularly those targeting kinase pathways. This aligns with the broader industry focus on precision medicine, where compounds like this are instrumental in designing next-generation therapeutics.

Another notable aspect of 1-Methyl-3-(((1-methyl-1H-pyrazol-4-yl)methyl)carbamoyl)-1H-pyrazole-4-carboxylic acid is its compatibility with green chemistry principles. Recent advancements in sustainable synthesis methods have enabled more efficient production of this compound, reducing environmental impact. This resonates with the increasing emphasis on eco-friendly pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

In summary, 1-Methyl-3-(((1-methyl-1H-pyrazol-4-yl)methyl)carbamoyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1006441-05-9) represents a versatile and highly researched compound with broad applications in drug discovery and medicinal chemistry. Its unique structural features, combined with its potential for therapeutic innovation, ensure its continued relevance in scientific and industrial contexts. As research progresses, this compound is likely to play an even more significant role in addressing unmet medical needs.